3-(4-fluoro-3-methylphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-1-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]propan-1-one
• InChI: InChI=1S/C22H25FN6O/c1-14-7-15(3-5-18(14)23)4-6-19(30)28-8-16-10-29(11-17(16)9-28)22-20-21(24-12-25-22)27(2)13-26-20/h3,5,7,12-13,16-17H,4,6,8-11H2,1-2H3
• InChI Key: WBXGQROQVIHJFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C)F
• Molecular Formula: C22H25FN6O
• Molecular Weight: 408.5 g/mol
• CAS No.: 2549029-59-4

Description

The compound 3-(4-fluoro-3-methylphenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one is a structurally complex molecule featuring a fused bicyclic pyrrolopyrrole scaffold substituted with a purine moiety and a fluorinated aromatic group. Its core structure comprises:

• Octahydropyrrolo[3,4-c]pyrrole: A saturated bicyclic amine system that provides conformational rigidity and serves as a platform for functional group attachment.
• 4-Fluoro-3-methylphenyl propan-1-one: A fluorinated aromatic ketone, which may enhance metabolic stability and influence lipophilicity .

The synthesis of such compounds typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions (e.g., Buchwald-Hartwig amination), and ketone formation .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Hypothesized Impacts

Compound Name / Identifier	Core Structure	Substituents	Hypothesized Biological Activity	Potential Advantages
Target Compound	Octahydropyrrolo[3,4-c]pyrrole	9-Methylpurine, 4-fluoro-3-methylphenyl ketone	Kinase inhibition, ATP-competitive binding	Enhanced selectivity due to bicyclic amine rigidity; fluorination improves metabolic stability
Example 119 ()	Chromenone core	Morpholine-linked purine, fluorophenyl groups	Kinase or protease inhibition (e.g., PI3K/AKT pathway)	Chromenone scaffold may improve solubility; morpholine enhances pharmacokinetics
Example 125 ()	Chromenone core	4-Methylpiperazine-linked purine, fluorophenyl groups	Similar kinase targets, potential CNS penetration	Piperazine substitution increases blood-brain barrier permeability
Compound 9c ()	Triazole-linked sugar-pyrrolidine	Dioctanoate ester, pyrimidine	Antiviral or antimetabolite activity	Ester groups may enhance prodrug activation

Key Comparative Insights

Scaffold Rigidity vs. Chromenone derivatives, however, benefit from planar aromatic systems that facilitate π-π stacking interactions with enzyme active sites .

Purine Substitution Patterns :

• The 9-methylpurine group in the target compound contrasts with the morpholine- or piperazine-linked purines in Examples 119 and 123. These substitutions alter electronic properties (e.g., basicity) and hydrogen-bonding capacity, which are critical for ATP-binding pocket interactions .

Fluorination and Bioavailability :

• Fluorine atoms in the target compound and analogues (e.g., 4-fluoro-3-methylphenyl) reduce oxidative metabolism, extending half-life. This is a shared advantage across fluorinated purine derivatives .

Synthetic Feasibility: The bicyclic pyrrolopyrrole system in the target compound may require more complex synthetic routes (e.g., cyclization under high-dilution conditions) compared to chromenone-based structures, which are often accessible via Claisen-Schmidt condensations .

Research Findings and Gaps

• QSAR Analysis: Molecular descriptor studies () suggest that van der Waals volume and electronic parameters (e.g., dipole moments) differ significantly between the target compound and chromenone analogues, impacting binding affinities .
• Biological Data: While direct activity data for the target compound are absent, structurally related purine derivatives () exhibit IC50 values in the nanomolar range against kinases like mTOR and PI3Kγ .
• Crystallographic Data : SHELX-refined structures of similar purine derivatives () reveal conserved hydrogen-bonding patterns with kinase hinge regions, supporting the target compound’s hypothesized mechanism .